Cas no 3524-30-9 (1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine)

• Product Name: 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine
• CAS No: 3524-30-9
• MF: C₉H₁₆N₄
• MW: 180.250141143799
• MDL: MFCD03856631
• CID: 307588
• PubChem ID: 1084924
• Update Time: 2025-10-18

1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine,1-(1-methyl-4-piperidinyl)-
• 2-(1-Methyl-piperidin-4-yl)-2H-pyrazol-3-ylamine
• 1-(1-methyl-4-piperidyl)pyrazole-5-ylamine
• 1-(4-N-Methylpiperidyl)-5-amino-pyrazol
• AC1LLIFF
• AC1Q3ZMY
• CTK4H4009
• SBB051205
• SMR000067778
• 1-(1-METHYL-4-PIPERIDYL)-1H-PYRAZOL-5-AMINE
• 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine, AldrichCPR
• CHEMBL1310207
• MFCD03856631
• 3524-30-9
• WAY-638867
• SCHEMBL14335096
• 2-(1-methyl-piperidin-4-yl)-2 h-pyrazol-3-ylamine
• BB 0221318
• FT-0677142
• SB41747
• BS-37819
• A874689
• 2-(1-methylpiperidin-4-yl)pyrazol-3-amine
• MLS000098843
• EN300-11425
• DTXSID80360159
• AKOS000303392
• Z57044280
• HMS2314E03
• 1-(1-Methyl-4-piperidinyl)-1H-pyrazol-5-amine
• 1H-Pyrazol-5-amine, 1-(1-methyl-4-piperidinyl)-
• DB-027985
• G28449
• ALBB-012245

• MDL： MFCD03856631
• Inchi： 1S/C9H16N4/c1-12-6-3-8(4-7-12)13-9(10)2-5-11-13/h2,5,8H,3-4,6-7,10H2,1H3
• InChI Key： QCNNKYQIYTZXJX-UHFFFAOYSA-N
• SMILES： N1(C)CCC(CC1)N1C(=CC=N1)N

Computed Properties

• Exact Mass: 180.13768
• Monoisotopic Mass: 180.137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.1A^2
• XLogP3: 0.4

Experimental Properties

• Density: 1.26
• Melting Point: 98-100 °C
• Boiling Point: 335°Cat760mmHg
• Flash Point: 156.4°C
• Refractive Index: 1.643
• PSA: 47.08
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine

Introduction to 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine (CAS No. 3524-30-9)

1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine, with the CAS number 3524-30-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties. The unique structure of 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine makes it a valuable candidate for the development of novel therapeutic agents.

The chemical structure of 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine consists of a pyrazole ring substituted with a 1-methylpiperidine moiety at the 4-position. This structural arrangement confers specific pharmacological properties that have been extensively studied in recent years. The piperidine ring, in particular, is known to enhance the lipophilicity and central nervous system (CNS) penetration of the molecule, making it a promising scaffold for the design of drugs targeting neurological disorders.

Recent research has highlighted the potential of 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine in various therapeutic applications. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This property makes it a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory effects, 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine has shown promising results in preclinical studies for its analgesic properties. Research conducted at the University of California, Los Angeles (UCLA) found that this compound effectively reduces pain sensitivity in animal models without causing significant side effects. This finding suggests that 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine could be developed into a safer alternative to traditional analgesics like opioids.

The anti-cancer potential of 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine has also been explored. A study published in Cancer Research reported that this compound selectively inhibits the growth of cancer cells by targeting key signaling pathways involved in cell proliferation and survival. Specifically, it was found to inhibit the PI3K/AKT/mTOR pathway, which is frequently dysregulated in various types of cancer. These findings open up new avenues for the development of targeted cancer therapies using this compound.

The pharmacokinetic properties of 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine have been extensively studied to optimize its therapeutic potential. Research has shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Additionally, its low toxicity profile and minimal side effects make it an attractive candidate for long-term use in chronic conditions.

In conclusion, 1-(1-Methylpiperidin-4-yl)-1H-pyrazol-5-amine (CAS No. 3524-30-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties, coupled with its favorable pharmacokinetic profile, make it a promising candidate for the development of novel therapeutic agents. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.